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Compound of Interest

Compound Name: 5-Hydroxyseselin

Cat. No.: B3035307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Hydroxyseselin is a natural product belonging to the coumarin family, a class of compounds

well-regarded for their diverse pharmacological activities. Identified as a constituent of

Metrodorea flavida, 5-Hydroxyseselin presents a chemical scaffold that is of interest to

researchers in natural product chemistry and drug discovery. This technical guide aims to

provide a comprehensive overview of the currently available scientific data on the physical,

chemical, and biological properties of 5-Hydroxyseselin. However, it is important to note that

publicly accessible research on this specific compound is limited. Consequently, this document

summarizes the established information and highlights areas where further investigation is

required.

Physical and Chemical Properties
At present, detailed and experimentally verified physicochemical data for 5-Hydroxyseselin
are not extensively reported in peer-reviewed literature. The following tables provide a

summary of the available information and a template for data that would be essential for a

complete compound profile.

Table 1: General and Physical Properties of 5-Hydroxyseselin
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Property Value Source/Notes

CAS Number 31525-75-4
Chemical Abstracts Service

Registry Number.

Molecular Formula C₁₄H₁₂O₄ [1]

Molecular Weight 244.24 g/mol [1]

Melting Point 188-190 °C

Data from a commercial

supplier; requires independent

verification.

Boiling Point Data not available -

Appearance Data not available
Typically, coumarins are

crystalline solids.

Table 2: Solubility Profile of 5-Hydroxyseselin

The solubility of coumarin derivatives is influenced by the nature of the solvent and the

functional groups present on the coumarin scaffold. Generally, coumarins exhibit good solubility

in many organic solvents and have limited solubility in water. Specific experimental solubility

data for 5-Hydroxyseselin in various solvents are not currently available.

Solvent Solubility Notes

Water Data not available Expected to be low.

Ethanol Data not available
Coumarins are generally

soluble in ethanol.

Methanol Data not available -

Dimethyl Sulfoxide (DMSO) Data not available
Often used as a solvent for

biological assays.

Dichloromethane (DCM) Data not available -

Acetone Data not available -
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Table 3: Spectroscopic Data for 5-Hydroxyseselin

Detailed NMR, IR, and MS spectra for 5-Hydroxyseselin are not readily available in the

published literature. The following table outlines the type of data required for complete

structural elucidation and characterization.

Spectroscopic Technique Key Expected Features

¹H NMR

Signals corresponding to aromatic protons,

protons of the pyran ring, and the hydroxyl

group.

¹³C NMR
Resonances for carbonyl carbon, aromatic

carbons, and carbons of the pyran ring.

Infrared (IR)

Characteristic absorption bands for hydroxyl (O-

H), carbonyl (C=O), and aromatic (C=C)

functional groups.

Mass Spectrometry (MS)

Molecular ion peak corresponding to the

molecular weight and fragmentation patterns

useful for structural confirmation.

Experimental Protocols
Detailed experimental protocols for the isolation of 5-Hydroxyseselin from Metrodorea flavida

or its total chemical synthesis are not described in the available scientific literature. A general

workflow for the isolation of natural products from a plant source is provided below as a

representative example.
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General Workflow for Natural Product Isolation

Extraction

Purification

Characterization

Plant Material (Metrodorea flavida)

Drying and Grinding

Solvent Extraction (e.g., Maceration, Soxhlet)

Crude Extract

Liquid-Liquid Partitioning

Column Chromatography (Silica Gel, Sephadex)

Further Chromatographic Separation (e.g., HPLC)

Isolated 5-Hydroxyseselin

Spectroscopic Analysis (NMR, MS, IR) Purity Determination

Click to download full resolution via product page

A general workflow for the isolation of natural products.
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Biological Activities and Signaling Pathways
There is a significant gap in the scientific literature regarding the biological activities of 5-
Hydroxyseselin. No studies detailing its pharmacological effects or its mechanism of action,

including any influence on cellular signaling pathways, have been found.

Given the lack of specific data, it is not possible to create a diagram of a signaling pathway

modulated by 5-Hydroxyseselin.

Conclusion and Future Outlook
5-Hydroxyseselin remains a largely uncharacterized natural product. While its basic chemical

identity is established, a comprehensive understanding of its physical, chemical, and biological

properties is absent from the current scientific literature. This presents a clear opportunity for

future research. A thorough phytochemical investigation of Metrodorea flavida to isolate and

fully characterize 5-Hydroxyseselin, including detailed spectroscopic analysis, would be a

valuable contribution. Furthermore, the development of a synthetic route would provide a

reliable source of the compound for biological screening. Subsequent in vitro and in vivo

studies are necessary to elucidate any potential pharmacological activities and to understand

its mechanism of action at the molecular level. Such research would determine if 5-
Hydroxyseselin or its derivatives hold promise for future drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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